Cas no 2229302-93-4 (5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229302-93-4
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 5762367
• PubChem ID: 165970133
• Update Time: 2025-05-25

5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229302-93-4
• EN300-1792222
• 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H9FN2O3/c1-14-10(7(5-13-14)11(16)17)6-2-3-9(15)8(12)4-6/h2-5,15H,1H3,(H,16,17)
• InChI Key： HZZWXAOFCMCGSR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=C(C(=O)O)C=NN1C)O

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229302-93-4)

5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2229302-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrazole core with fluoro and hydroxyl substituents, has garnered attention due to its structural features and potential biological activities. The presence of a fluoro group at the 3-position and a hydroxyl group at the 4-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The pyrazole core is a heterocyclic aromatic compound that has been widely explored in medicinal chemistry due to its versatility and biological relevance. Pyrazole derivatives exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural motif is particularly favored for its ability to interact with biological targets such as enzymes and receptors, often leading to the development of potent and selective drugs.

In recent years, the incorporation of fluoro substituents into drug molecules has become increasingly prevalent. The fluorine atom, being highly electronegative, can modulate the electronic properties of adjacent functional groups, influencing both the potency and selectivity of drug candidates. Additionally, fluorine atoms can enhance metabolic stability and improve pharmacokinetic profiles, making fluorinated compounds attractive for clinical development. The 3-fluoro-4-hydroxyphenyl moiety in 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid exemplifies these advantages, offering a promising platform for further derivatization.

The hydroxyl group at the 4-position of the phenyl ring further contributes to the compound's complexity and potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and specificity to biological targets. This feature makes 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid a particularly interesting candidate for drug discovery efforts aimed at developing molecules with enhanced binding interactions.

Current research in medicinal chemistry has highlighted the importance of multifunctional scaffolds that combine multiple pharmacophoric elements into a single molecule. The combination of a pyrazole core with both fluoro and hydroxyl substituents provides such a multifunctional platform. This structural arrangement allows for fine-tuning of physicochemical properties while maintaining biological activity. Studies have shown that compounds with similar structural motifs exhibit promising activities against various diseases, including cancer and inflammatory disorders.

One notable area of research involving derivatives of 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is in the development of anticancer agents. Pyrazole derivatives have been reported to inhibit key enzymes involved in cancer cell proliferation and survival. The fluoro substituent can enhance binding affinity to these enzymes, while the hydroxyl group can facilitate interactions with additional binding pockets or residues. Such dual interactions may lead to more potent and selective anticancer drugs compared to single-target inhibitors.

Another emerging application is in the field of anti-inflammatory therapy. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Pyrazole derivatives have shown potential in modulating inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid make it an ideal candidate for further exploration in this area.

The synthesis of 5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the fluoro and hydroxyl substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to improve efficiency and selectivity.

In conclusion,5-(3-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229302-93-4) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. The combination of a pyrazole core with fluoro and hydroxyl substituents offers opportunities for designing novel therapeutic agents with enhanced potency, selectivity, and pharmacokinetic profiles. Ongoing research in this area continues to uncover new applications for this compound and its derivatives in treating various diseases.